Cas no 1353987-80-0 (3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353987-80-0
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 2162104
• Update Time: 2025-06-08

3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 3-((2-aminoethoxy)methyl)pyrrolidine-1-carboxylate
• AM94935
• 3-(2-Aminoethoxymethyl)pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H22N2O3/c16-7-9-19-11-14-6-8-17(10-14)15(18)20-12-13-4-2-1-3-5-13/h1-5,14H,6-12,16H2
• InChI Key： OFSZRXCKHLVYBE-UHFFFAOYSA-N
• SMILES： O(CCN)CC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

Professional Introduction to Compound with CAS No 1353987-80-0 and Product Name: 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

The compound with the CAS number 1353987-80-0 and the product name 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidine core, which is a common motif in biologically active molecules, combined with functional groups that enhance its pharmacological properties.

At the heart of this compound's chemical identity is the 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester moiety. This specific arrangement of atoms and functional groups imparts a high degree of versatility to the molecule, making it a valuable scaffold for further chemical modifications. The presence of an amino group at the 2-position and a benzyl ester at the 1-position of the pyrrolidine ring is particularly noteworthy, as these features are often exploited in medicinal chemistry to modulate bioactivity and improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester moiety can engage in specific hydrogen bonding interactions with proteins, which is a critical factor in determining drug efficacy. These findings align with the growing trend in drug discovery towards rational design based on detailed structural analysis.

In addition to its structural significance, this compound has been explored in various preclinical studies for its potential therapeutic applications. The pyrrolidine scaffold is well-documented for its role in several pharmacological classes, including antiviral, anti-inflammatory, and anticancer agents. The specific modifications present in 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester are designed to enhance its binding affinity and selectivity for target enzymes and receptors.

One of the most intriguing aspects of this compound is its potential as a lead molecule for developing novel therapeutics. Researchers have leveraged its structural features to create derivatives with improved pharmacological properties. For instance, modifications to the amino and ester groups have been shown to enhance solubility and metabolic stability, which are crucial factors for drug development. These derivatives are being evaluated in both in vitro and in vivo models to assess their efficacy and safety profiles.

The synthesis of 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing compounds that exhibit optimal biological activity while minimizing off-target effects.

From a regulatory perspective, the development of new pharmaceutical compounds like 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester must adhere to stringent guidelines set forth by global health authorities. Preclinical data must be thoroughly evaluated to demonstrate safety and efficacy before human clinical trials can commence. The compound's potential as a therapeutic agent is contingent upon meeting these rigorous standards.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester. These technologies enable researchers to predict molecular properties and optimize synthetic routes with unprecedented efficiency. As a result, compounds that were once considered too complex or time-consuming to develop are now within reach of modern pharmaceutical innovation.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory discoveries into tangible medical breakthroughs. The 3-(2-Amino-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester framework serves as a testament to the power of interdisciplinary collaboration in advancing chemical biology.